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Compound of Interest

Compound Name:
4,4-Dimethyl-1,3,2-dioxaborinan-

2-ol

CAS No.: 34776-99-3

Cat. No.: B14687819

Get Quote

Executive Summary
1,3-Dioxaborinanes are six-membered cyclic boronic esters derived from the condensation of

boronic acids with 1,3-diols (most commonly neopentyl glycol or 1,3-propanediol). While the

five-membered pinacol esters (1,3,2-dioxaborolanes) dominate the market due to their high

stability, 1,3-dioxaborinanes offer a distinct "Goldilocks" reactivity profile. They are sufficiently

stable for isolation and storage but possess a higher susceptibility to hydrolysis and

transesterification than their five-membered counterparts. This unique lability makes them

indispensable in dynamic covalent chemistry (COFs, vitrimers), iterative homologation

sequences, and as temporary protecting groups for 1,3-diols in complex carbohydrate

synthesis.

Structural & Mechanistic Foundations
The Ring Size Effect: 5- vs. 6-Membered Rings
The utility of 1,3-dioxaborinanes is defined by their thermodynamic and kinetic differences from

pinacol esters.
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Feature
Pinacol Ester (5-

Membered)

Neopentyl Glycol

Ester (6-Membered)
Implication

IUPAC Name 1,3,2-Dioxaborolane 1,3,2-Dioxaborinane

Conformation
Planar/Envelope

(Rigid)

Chair/Twist-Boat

(Flexible)

6-ring is sterically less

encumbered at the

Boron center.

Hydrolytic Stability High (Hard to remove) Moderate (Tunable)

Neopentyl esters can

be hydrolyzed back to

free acid more easily.

Atom Economy
Lower (Pinacol MW =

118)

Higher (Neopentyl

Glycol MW = 104)

Neopentyl is preferred

for large-scale

industrial coupling.

Lewis Acidity
Lower (Better

-donation)
Higher

Faster

transmetallation in

some anhydrous

Suzuki cycles.

Mechanistic Workflow: Synthesis & Activation
The formation of 1,3-dioxaborinanes is reversible. In Suzuki-Miyaura coupling, the base plays a

dual role: it catalyzes the hydrolysis of the ester (if water is present) or forms a boronate-ate

complex to facilitate transmetallation.
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Figure 1:Synthesis and activation pathway of 1,3-dioxaborinanes. Note the reversible

hydrolysis step which is kinetically more accessible for 6-membered rings than 5-membered

analogs.

Core Applications & Methodologies
Application A: Neopentyl Glycol Boronates in Suzuki-
Miyaura Coupling
Neopentyl glycol (2,2-dimethyl-1,3-propanediol) derivatives are the industrial alternative to

pinacol esters. They are crystalline, shelf-stable, and often cheaper to manufacture.

Protocol: Preparation of Neopentyl Glycol Phenylboronate
Objective: Synthesize 2-phenyl-5,5-dimethyl-1,3,2-dioxaborinane. Scale: 10 mmol.

Reagents:

Phenylboronic acid (1.22 g, 10 mmol)

Neopentyl glycol (1.04 g, 10 mmol)

Toluene (50 mL)

Assembly: Equip a 100 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Reaction:

Add reagents and solvent.[1][2][3][4][5]

Reflux for 2–4 hours. Monitor water collection in the trap.

Endpoint: Reaction is complete when water evolution ceases.

Workup:

Cool to room temperature.[1][6]
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Concentrate in vacuo to remove toluene.

Purification: Recrystallize from hexanes or use directly (purity often >95%).

Validation: ^1H NMR (CDCl3) should show a singlet at

3.77 ppm (4H, -CH2-O-) and

1.03 ppm (6H, -CH3).

Protocol: Cross-Coupling Reaction
Conditions: Anhydrous conditions are often preferred to prevent competitive hydrolysis of the

ester before transmetallation.

Catalyst: Pd(dppf)Cl2 (3 mol%)

Base: K3PO4 (3.0 equiv)

Solvent: 1,4-Dioxane (dry) at 80°C.

Application B: 1,3-Diol Protection in Carbohydrate
Chemistry
Boronic acids (e.g., phenylboronic acid) rapidly form 1,3-dioxaborinanes with 4,6-diols in

sugars (like glucose or galactose). This locks the 4,6-positions, allowing selective

functionalization of the 2,3-positions.

Selectivity: The 6-membered dioxaborinane ring is thermodynamically favored over the 5-

membered dioxaborolane when the 1,3-diol arrangement allows a chair conformation.

Removal: The protecting group is removed under mild conditions (acetone/water or oxidative

cleavage with H2O2) that do not affect other sensitive esters or acetals.

Application C: Stereoselective Homologation (Iterative
Synthesis)
While pinacol esters are standard for Matteson homologation, chiral 1,3-dioxaborinanes

derived from chiral 1,3-diols (e.g., those synthesized via asymmetric aldol reactions) are
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emerging in iterative polyketide synthesis.

Case Study: Bahamaolide A Synthesis Researchers have utilized iterative homologation where

the stability of the 6-membered ring allows for purification between steps, but the Lewis acidity

is sufficient to react with lithiated carbenoids.

Mechanism: The chiral auxiliary on the boronate directs the incoming nucleophile

(dichloromethyllithium) to a specific face of the boron, establishing a new stereocenter upon

rearrangement.

Comparative Data: Selecting the Right Boronate
Use this decision matrix to select the appropriate boronate architecture for your research.

Parameter Pinacol (Bpin) Neopentyl (Bneo) MIDA Boronate

Ring Size 5 6 Bicyclic (Cage)

Atom Hybridization sp2 (Planar) sp2 (Planar) sp3 (Tetrahedral)

Reactivity Active in Coupling Active in Coupling
Inert (Must hydrolyze

first)

Hydrolysis Rate Very Slow Moderate Fast (with weak base)

Chromatography Stable on Silica Mostly Stable Stable on Silica

Primary Use General Synthesis
Cost-effective Scale-

up

Iterative Synthesis /

Storage

Advanced Visualization: Reactivity Logic
The following diagram illustrates the decision logic for choosing a 1,3-dioxaborinane over other

derivatives.
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Select Boron Reagent

Is the target molecule 
cost-sensitive (Scale-up)?

Do you need to remove the 
boron group easily later?

No

Use Neopentyl Ester (Bneo)
(Balance: Cost/Reactivity)

Yes (High Atom Economy)

Is the substrate a 1,3-diol 
(e.g., Carbohydrate)?

Yes (Need reversibility)

Use Pinacol Ester (Bpin)
(Max Stability)

No (Need robustness)

No (General Coupling)

Form 1,3-Dioxaborinane
as Protecting Group

Yes
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Figure 2:Decision matrix for selecting 1,3-dioxaborinane derivatives based on stability, cost,

and reversibility requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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